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Compound of Interest

Compound Name: JX040

Cat. No.: B608285 Get Quote

The JX040 is a sensitive gate Silicon Controlled Rectifier (SCR) manufactured by JIEJIE

MICROELECTRONICS CO.,Ltd.[1][2][3]. This electronic component is designed for

applications requiring high dv/dt rates and strong resistance to electromagnetic interference,

such as residual current circuit breakers and igniters[4][5]. As a semiconductor device, its

function is governed by electrical principles and does not involve biological signaling pathways

or drug development protocols.

Gate Triggering Characteristics
The gate is the terminal responsible for switching the SCR from a non-conducting "off" state to

a conducting "on" state. This is achieved by applying a small voltage and current to the gate.

The key parameters defining this switching action are the Gate Trigger Voltage (VGT) and Gate

Trigger Current (IGT). These values represent the minimum voltage and current required at the

gate to ensure the SCR switches on reliably under specified conditions[5].

The electrical characteristics for the JX040 series are typically measured at a junction

temperature (Tj) of 25°C unless otherwise specified[5].

Electrical Specification Summary
The primary gate trigger voltage and current specifications for the JX040 series are

summarized below.
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Paramete
r

Symbol
Test
Condition

Min. Typ. Max. Unit

Gate

Trigger

Current

IGT
VD = 12V,

RL = 33Ω
- - 200 µA

Gate

Trigger

Voltage

VGT
VD = 12V,

RL = 33Ω
- 0.6 0.8 V

Gate Non-

Trigger

Voltage

VGD

VD =

VDRM, Tj

= 110℃

0.2 - - V

Table compiled from the JX040 series datasheet[5].

Logical Relationship for SCR Triggering
The fundamental operational principle of the JX040 SCR is its transition from a high-

impedance (off) state to a low-impedance (on) state. This transition is initiated by the gate

signal. The logical condition for this state change can be visualized as a simple workflow.

SCR Initial State:
OFF (Blocking Current)

Gate Signal Applied:
(V_G >= V_GT) AND (I_G >= I_GT)

Anode-Cathode
Voltage is Positive

SCR Final State:
ON (Conducting Current)

Trigger Condition Met
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Diagram illustrating the gate trigger logic for the JX040 SCR.

Note on Experimental Context
The request for detailed experimental protocols and signaling pathways, which are

methodologies common in biological and chemical sciences, is not applicable to the

characterization of this electronic component. The specifications of the JX040 are determined

through standardized electronic testing procedures, not through the types of experimental

assays relevant to drug development professionals. The "experimental protocol" for

determining gate trigger characteristics involves applying a controlled voltage and current to

the gate terminal while the device is under specified load and temperature conditions and

measuring the precise point at which it switches to a conducting state[5]. These test conditions

are outlined in the "Test Condition" column of the specification table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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